Cas no 841205-62-7 (2-Propynoic acid, 3-[2-(trifluoromethyl)phenyl]-, methyl ester)

• Product Name: 2-Propynoic acid, 3-[2-(trifluoromethyl)phenyl]-, methyl ester
• CAS No: 841205-62-7
• MF: C₁₁H₇F₃O₂
• MW: 228.167293787003
• CID: 1820641
• PubChem ID: 64534185
• Update Time: 2025-04-21

2-Propynoic acid, 3-[2-(trifluoromethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-[2-(trifluoromethyl)phenyl]-, methyl ester
• methyl 3-[2-(trifluoromethyl)phenyl]prop-2-ynoate
• SCHEMBL8058320
• AKOS013859054
• 841205-62-7
• DTXSID30734780

• Inchi： 1S/C11H7F3O2/c1-16-10(15)7-6-8-4-2-3-5-9(8)11(12,13)14/h2-5H,1H3
• InChI Key： HOUNQSDMDUGNPJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C#CC(=O)OC)(F)F

Computed Properties

• Exact Mass: 228.03981395g/mol
• Monoisotopic Mass: 228.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų